Cas no 1261915-63-2 (3-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid)

• Product Name: 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid
• CAS No: 1261915-63-2
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18312727
• CID: 2763212
• PubChem ID: 53218452
• Update Time: 2025-04-21

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Ethoxycarbonyl)-3'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]BENZOIC ACID
• DTXSID60683393
• 1261915-63-2
• MFCD18312727
• 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%
• 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]benzoic acid

• MDL： MFCD18312727
• Inchi： 1S/C16H13FO4/c1-2-21-16(20)13-7-6-11(9-14(13)17)10-4-3-5-12(8-10)15(18)19/h3-9H,2H2,1H3,(H,18,19)
• InChI Key： WSGMPNIYRTZCTA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives